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Compound of Interest

Compound Name: 2-Methyl-5-Nitro-6-Chlorophenol

Cat. No.: B1320782

An In-depth Technical Guide to 2-Methyl-5-Nitro-6-Chlorophenol

This guide provides a comprehensive overview of the chemical and physical properties,
structure, applications, and experimental considerations for 2-Methyl-5-Nitro-6-Chlorophenol,
tailored for researchers, scientists, and professionals in drug development and chemical
synthesis.

Introduction

2-Methyl-5-nitro-6-chlorophenol is a versatile substituted aromatic compound with significant
applications in various industrial and research fields. It serves as a crucial intermediate in the
synthesis of pharmaceuticals, agrochemicals, and dyes.[1] The molecule's structure, featuring
nitro, chloro, methyl, and hydroxyl functional groups, imparts potent antibacterial and antifungal
properties, making it a valuable candidate for the development of novel antimicrobial agents.[1]
Its stability and reactivity also contribute to its use in producing high-quality colorants for the
textile industry.[1]

Chemical Structure and Identifiers

The structural arrangement of 2-Methyl-5-Nitro-6-Chlorophenol consists of a phenol ring
substituted with a methyl group at position 2, a nitro group at position 5, and a chlorine atom at
position 6.

Caption: Chemical structure of 2-Methyl-5-Nitro-6-Chlorophenol.
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Table 1: Compound Identifiers

Identifier Value
CAS Number 39183-20-5[2]
IUPAC Name 6-Chloro-2-methyl-5-nitrophenol[2]

2-Chloro-6-methyl-3-nitrophenol, 6-Chloro-5-

Synonyms nitro-o-cresol, 3-NITRO-2-CHLORO-6-
METHYLPHENOL[2][3]

Molecular Formula C7HeCINO3[2]

Molecular Weight 187.58 g/mol [3]

Exact Mass 187.003616 u[4]

EC Number 609-617-5[5]

| MDL Number | MFCD03425888[3] |

Physicochemical Properties

The compound is typically a yellow or off-white to light yellow crystalline solid.[1][6] Key
physical and chemical properties are summarized below.

Table 2: Physicochemical Data
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Property Value

Melting Point 70-76 °C[1]

Boiling Point 306.0 £ 42.0 °C at 760 mmHg|[4]
Density 1.5+ 0.1 g/lcm3[4]

Flash Point 138.8 £ 27.9 °C[4]

LogP 2.73[4]

PSA (Polar Surface Area) 66.05 AZ[4]

Vapor Pressure 0.0 £ 0.7 mmHg at 25°C[4]

| Purity | = 98% (HPLC)[1] |

Applications and Research Interest

2-Methyl-5-nitro-6-chlorophenol is a compound of significant interest due to its versatile
applications:

» Antimicrobial Agent Development: It exhibits potent antibacterial and antifungal properties,
making it a valuable precursor for creating new antimicrobial formulations in the
pharmaceutical industry.[1]

o Agrochemical Synthesis: The compound serves as an active ingredient or intermediate in the
formulation of agricultural pesticides, aiding in crop protection.[1]

e Dye and Pigment Industry: Its chemical stability and reactivity are leveraged in the
formulation of high-quality dyes and pigments.[1]

o Chemical Synthesis: It is widely used as an intermediate in organic chemistry for the
synthesis of more complex molecules.[1]

e Biochemical Research: It can be used as a selective agent in various biological assays.[1]

Experimental Protocols
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While specific synthesis and analysis protocols for 2-Methyl-5-Nitro-6-Chlorophenol are not
extensively detailed in publicly available literature, established methods for its precursor, 2-
Methyl-5-nitrophenol, provide a foundational methodology. Commercial suppliers confirm the
availability of analytical documentation including NMR, HPLC, and LC-MS for the final
compound.[2][3][4]

Representative Synthesis of Precursor (2-Methyl-5-
hitrophenol)

A common route to synthesizing the core nitrophenol structure involves the diazotization of an
aniline precursor followed by hydrolysis. The following protocol is adapted from established
laboratory procedures for synthesizing 2-Methyl-5-nitrophenol from 2-Methyl-5-nitroaniline.[7][8]

Materials:

e 2-Methyl-5-nitroaniline

10% Sulfuric Acid (H2S0Oa4)

Sodium Nitrite (NaNO2)

Concentrated Sulfuric Acid

Starch-iodide paper
Procedure:

 Dissolution: Dissolve 40 g of 2-methyl-5-nitroaniline in 600 mL of refluxing 10% sulfuric acid.

[7]
e Cooling: Cool the solution to 0 °C to allow the corresponding salt to precipitate.[7]

o Diazotization: While maintaining the low temperature and with continuous stirring, add 18 g
of solid sodium nitrite in small portions. Monitor the reaction until a positive test on starch-
iodide paper indicates the completion of diazotization.[7]
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e Hydrolysis: Add the prepared diazonium solution at once to a vigorously refluxing solution
composed of 800 mL of water and 400 mL of concentrated sulfuric acid.[7]

» Reaction Completion: Continue refluxing until the evolution of nitrogen gas ceases.[7]

« [solation: Cool the mixture to ambient temperature. The precipitated solid, crude 2-methyl-5-
nitrophenol, is collected by filtration and dried.[7]

The subsequent chlorination of this precursor would be the logical next step to obtain the title
compound, likely involving an electrophilic chlorination agent, though a specific protocol is not
cited in the provided results.

! . Dissolve in 10% HzSO« Coolto0’C | |  Diazotization Hydrolysis:
tart: 2-Methyl-5-nitroaniline }—»‘ et }—»‘ (salt prech pitaton) }—»‘ Add RaNon (ool }—»‘ Add o boling HhS0uH:0 || Reflux until Nz evolution ceases Cool & Filter (—#

Product: Crude 2-Methyl-5-nitrophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of the precursor 2-Methyl-5-nitrophenol.

General Purification Protocol: Column Chromatography

For achieving high purity (>99.5%), column chromatography is an effective method for
removing isomeric and other impurities.[8]

Procedure Outline:

o Column Preparation: A slurry of silica gel is prepared in a non-polar eluent (e.g., hexane) and
packed into a glass column.[8]

o Sample Loading: The crude product is dissolved in a minimal volume of a suitable solvent
(e.g., dichloromethane) and carefully loaded onto the top of the silica gel bed.[8]

o Elution: The column is eluted with a solvent system of increasing polarity (e.g., a gradient of
ethyl acetate in hexane).

o Fraction Collection: Fractions are collected and analyzed (e.g., by TLC) to identify those
containing the pure product.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://prepchem.com/2-methyl-5-nitrophenol/
https://prepchem.com/2-methyl-5-nitrophenol/
https://prepchem.com/2-methyl-5-nitrophenol/
https://www.benchchem.com/product/b1320782?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Technical_Support_Center_2_Methyl_5_nitrophenol_Synthesis_Purification.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_2_Methyl_5_nitrophenol_Synthesis_Purification.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_2_Methyl_5_nitrophenol_Synthesis_Purification.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Solvent Evaporation: The solvent is removed from the combined pure fractions under
reduced pressure to yield the purified solid.

General Analytical Protocol: HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a standard method to assess the purity of
nitrophenol compounds.

Suggested HPLC Conditions (based on methods for similar compounds):
e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).[9][10]

* Mobile Phase: An isocratic or gradient mixture of acetonitrile (or methanol) and water, often
with a small amount of acid (e.g., phosphoric or formic acid) to ensure sharp peaks.[11][12]

e Flow Rate: 1.0 - 1.5 mL/min.[9][10]
o Detection: UV detection at a wavelength appropriate for nitrophenols (e.g., 280 nm).[9]

o Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase or
a suitable solvent like methanol to a known concentration.

Safety, Handling, and Storage

» Handling: Handle in a well-ventilated area. Wear suitable protective clothing, gloves, and
eye/face protection to avoid contact with skin and eyes. Avoid the formation of dust and
aerosols.[5]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
Recommended storage temperature is between 0-8°C.[1][5] Keep apart from incompatible
materials and foodstuff containers.[5]

Conclusion

2-Methyl-5-Nitro-6-Chlorophenol is a valuable chemical intermediate with a well-defined set
of physicochemical properties. Its utility in the synthesis of pharmaceuticals, agrochemicals,
and dyes, combined with its intrinsic antimicrobial activity, makes it a compound of high interest
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for ongoing and future research and development. Proper handling and storage are essential to
ensure safety and maintain the compound's integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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